![molecular formula C13H11BrS B8546300 (2'-Bromo-[1,1'-biphenyl]-4-yl)(methyl)sulfane](/img/structure/B8546300.png)
(2'-Bromo-[1,1'-biphenyl]-4-yl)(methyl)sulfane
Cat. No. B8546300
M. Wt: 279.20 g/mol
InChI Key: XCJVARKQBNDASN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05739166
Procedure details
Following the general procedure outlined in Synthetic Scheme IV, 33 g (140 mmol) of 1,2-dibromobenzene was reacted with 12 g (70 mmol) of 4-methylthiophenylboronic acid (Example 1, Step 2). Purification by silica gel chromatography with hexane gave 17.2 g (89%) of 1-bromo-2-[4-(methylthio)phenyl]benzene as a colorless oil: NMR (CDCl3) δ 2.53 (s, 3H), 7.16-7.23 (m, 1H), 7.28-7.39 (m, 6H), 7.66 (d, J=8 Hz, 1H).
Yield
89%
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[Br:8].[CH3:9][S:10][C:11]1[CH:16]=[CH:15][C:14](B(O)O)=[CH:13][CH:12]=1>>[Br:8][C:3]1[CH:4]=[CH:5][CH:6]=[CH:7][C:2]=1[C:14]1[CH:15]=[CH:16][C:11]([S:10][CH3:9])=[CH:12][CH:13]=1
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Inputs
Step One
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Name
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Quantity
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33 g
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Type
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reactant
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Smiles
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BrC1=C(C=CC=C1)Br
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Step Two
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Name
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Quantity
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12 g
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Type
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reactant
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Smiles
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CSC1=CC=C(C=C1)B(O)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Purification by silica gel chromatography with hexane
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC1=C(C=CC=C1)C1=CC=C(C=C1)SC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 17.2 g | |
| YIELD: PERCENTYIELD | 89% | |
| YIELD: CALCULATEDPERCENTYIELD | 88% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
